Cas no 104074-06-8 (2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid)

2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid structure
104074-06-8 structure
Product Name:2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid
CAS No:104074-06-8
MF:C13H16O5
MW:252.263144493103
CID:1147375
PubChem ID:13753869
Update Time:2025-04-20

2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-acetyl-3-hydroxy-2-propylphenoxy)acetic Acid
    • CTK0G6615
    • SureCN9157243
    • 4-acetyl-3-hydroxy-2-propyl phenoxyacetic acid
    • ACMC-20m6up
    • Acetic acid, (4-acetyl-3-hydroxy-2-propylphenoxy)-
    • (4'-acetyl-3'-hydroxy-2'-propylphenoxy)acetic acid
    • CHEMBL349950
    • AGN-PC-00NUI4
    • (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid
    • CTK0G6615; SureCN9157243; 4-acetyl-3-hydroxy-2-propyl phenoxyacetic acid; ACMC-20m6up; Acetic acid, (4-acetyl-3-hydroxy-2-propylphenoxy)-; (4'-acetyl-3'-hydroxy-2'-propylphenoxy)acetic acid; CHEMBL349950; AGN-PC-00NUI4; (4-acetyl-3-hydroxy-2-propylphenoxy)acetic acid;
    • DTXSID60548458
    • 104074-06-8
    • DB-202143
    • JWZYEWIGZWGWRQ-UHFFFAOYSA-N
    • SCHEMBL9157243
    • Inchi: 1S/C13H16O5/c1-3-4-10-11(18-7-12(15)16)6-5-9(8(2)14)13(10)17/h5-6,17H,3-4,7H2,1-2H3,(H,15,16)
    • InChI Key: JWZYEWIGZWGWRQ-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1C=CC(C(C)=O)=C(C=1CCC)O

Computed Properties

  • Exact Mass: 252.09978
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • PSA: 83.83
  • LogP: 2.01070
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